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Compound of Interest

Compound Name: TMP195

Cat. No.: B611408 Get Quote

A Selective Class IIa HDAC Inhibitor for Modulating
Macrophage Function
Audience: Researchers, scientists, and drug development professionals.

Introduction:

TMP195 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs),

specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1] Unlike pan-HDAC inhibitors,

TMP195 exhibits a more targeted mechanism of action, primarily influencing the innate immune

system, with a pronounced effect on macrophage polarization and function. These

characteristics make TMP195 a valuable tool for investigating the role of class IIa HDACs in

various physiological and pathological processes, including cancer immunology and

inflammatory diseases.

This document provides detailed protocols for key in vitro assays to study the effects of

TMP195 on macrophage polarization, associated signaling pathways, and its indirect impact on

cancer cells.

Data Presentation
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HDAC Isoform Ki (nM) IC50 (nM)

HDAC4 59 111

HDAC5 60 106

HDAC7 26 46

HDAC9 15 9

Data sourced from multiple references.[1]

Table 2: Recommended Concentration Ranges for In Vitro Assays

Assay Cell Type
TMP195
Concentration
Range

Incubation Time

Macrophage

Polarization (M1)
Murine BMDMs 5 µM - 60 µM 2 - 8 hours

Monocyte

Differentiation
Human Monocytes 300 nM 5 days

Cancer Cell

Viability/Proliferation

Various Cancer Cell

Lines
5 µM - 60 µM 48 hours

Signaling Pathway

Analysis (Western

Blot)

Murine BMDMs 40 µM 2 hours

Cytokine/Chemokine

Secretion (ELISA)

Murine BMDMs /

Human Monocytes

20 µM - 60 µM / 300

nM
8 hours / 5 days

Concentrations and incubation times are starting points and may require optimization for

specific cell lines and experimental conditions.[1][2]
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Caption: TMP195 enhances LPS-induced M1 macrophage polarization by inhibiting Class IIa

HDACs, leading to increased phosphorylation of p38 MAPK, JNK, and NF-κB p65, and

subsequent pro-inflammatory gene expression.
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Start

Isolate Bone Marrow-Derived
Macrophages (BMDMs)

Differentiate with M-CSF
(5 days)

Stimulate with LPS (100 ng/ml)
+/- TMP195 (5-60 µM)

Incubate for 2-8 hours

Harvest Supernatant and Cells

Analyze Supernatant for
Cytokines (IL-6, IL-12, TNFα)

by ELISA

Analyze Cells for M1 Markers
(CD80, CD86) by Flow Cytometry

Analyze Cell Lysates for
Signaling Proteins by Western Blot

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages
Polarization - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Assays
Involving TMP195]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611408#tmp195-protocol-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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